2-[(2-methylphenyl)amino]-N'-[1-(4-nitrophenyl)ethylidene]acetohydrazide

• IUPAC Name: 2-(2-methylanilino)-N-[(Z)-1-(4-nitrophenyl)ethylideneamino]acetamide
• InChI: InChI=1S/C17H18N4O3/c1-12-5-3-4-6-16(12)18-11-17(22)20-19-13(2)14-7-9-15(10-8-14)21(23)24/h3-10,18H,11H2,1-2H3,(H,20,22)/b19-13-
• InChI Key: BQSPTKOCATYXNO-UYRXBGFRSA-N
• Canonical SMILES: CC1=CC=CC=C1NCC(=O)NN=C(C)C2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC=CC=C1NCC(=O)N/N=C(/C)\C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C17H18N4O3
• Molecular Weight: 326.35 g/mol

Description

2-[(2-methylphenyl)amino]-N'-[1-(4-nitrophenyl)ethylidene]acetohydrazide, also known as MNAE, is a chemical compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of hydrazones and has been widely studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[(2-methylphenyl)amino]-N'-[1-(4-nitrophenyl)ethylidene]acetohydrazide is not fully understood. However, it has been proposed that the compound exerts its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways. 2-[(2-methylphenyl)amino]-N'-[1-(4-nitrophenyl)ethylidene]acetohydrazide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been reported to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
2-[(2-methylphenyl)amino]-N'-[1-(4-nitrophenyl)ethylidene]acetohydrazide has been shown to exhibit a wide range of biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the growth of Mycobacterium tuberculosis, and reduce the production of pro-inflammatory cytokines. 2-[(2-methylphenyl)amino]-N'-[1-(4-nitrophenyl)ethylidene]acetohydrazide has also been shown to improve cognitive function and protect against oxidative stress-induced damage in neuronal cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[(2-methylphenyl)amino]-N'-[1-(4-nitrophenyl)ethylidene]acetohydrazide is its broad spectrum of pharmacological activities. The compound has shown promising results in preclinical studies for various diseases, including cancer, tuberculosis, and neurodegenerative disorders. However, one of the limitations of 2-[(2-methylphenyl)amino]-N'-[1-(4-nitrophenyl)ethylidene]acetohydrazide is its low solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are needed to determine the optimal dosage and administration route for the compound.

Future Directions

There are several future directions for the research on 2-[(2-methylphenyl)amino]-N'-[1-(4-nitrophenyl)ethylidene]acetohydrazide. One potential avenue is to investigate the compound's potential as a novel anticancer agent. 2-[(2-methylphenyl)amino]-N'-[1-(4-nitrophenyl)ethylidene]acetohydrazide has been shown to induce apoptosis in cancer cells and inhibit the growth of multidrug-resistant tumors. Another area of research is to explore the compound's potential as an anti-inflammatory agent. 2-[(2-methylphenyl)amino]-N'-[1-(4-nitrophenyl)ethylidene]acetohydrazide has been shown to inhibit the activity of COX-2, which is a key mediator of inflammation. Finally, further studies are needed to determine the optimal dosage and administration route for the compound in vivo, as well as its potential toxicity and side effects.
Conclusion:
In conclusion, 2-[(2-methylphenyl)amino]-N'-[1-(4-nitrophenyl)ethylidene]acetohydrazide is a promising chemical compound that has shown potential therapeutic applications in various diseases. The compound's broad spectrum of pharmacological activities and its ability to inhibit the activity of certain enzymes and signaling pathways make it an attractive target for further research. However, further studies are needed to determine the optimal dosage and administration route for the compound, as well as its potential toxicity and side effects.

Scientific Research Applications

2-[(2-methylphenyl)amino]-N'-[1-(4-nitrophenyl)ethylidene]acetohydrazide has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anticancer, antitubercular, and anti-inflammatory activities. 2-[(2-methylphenyl)amino]-N'-[1-(4-nitrophenyl)ethylidene]acetohydrazide has also been investigated for its neuroprotective effects and its ability to inhibit the growth of multidrug-resistant bacteria. The compound has shown promising results in preclinical studies and is currently being evaluated for its clinical potential.